Cas no 131052-78-3 (Quinoxalin-2-ylmethanamine)

• Product Name: Quinoxalin-2-ylmethanamine
• CAS No: 131052-78-3
• MF: C₉H₉N₃
• MW: 159.187861204147
• MDL: MFCD05664648
• CID: 898481
• PubChem ID: 15079295
• Update Time: 2025-06-25

Quinoxalin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• Quinoxalin-2-ylmethanamine
• 2-quinoxalinylmethylamine
• 2-aminomethylquinoxaline
• C-Chinoxalin-2-yl-methylamin
• C-Quinoxalin-2-yl-methylamine
• quinoxalin-2-ylmethylamine
• 2-(AMinoMethyl)quinoxaline
• SCHEMBL4677179
• (quinoxalin-2-yl)methanamine
• MFCD05664648
• AC3706
• AKOS009402729
• DTXSID30567919
• 2-QUINOXALINYLMETHYLAMINE,97per cent
• 131052-78-3
• EN300-651551
• 2-QUINOXALINYLMETHYLAMINE,97%
• DB-352682
• SY024808
• CS-0270436
• 1-(Quinoxalin-2-yl)methanamine
• aminomethylquinoxaline

• MDL： MFCD05664648
• Inchi： 1S/C9H9N3/c10-5-7-6-11-8-3-1-2-4-9(8)12-7/h1-4,6H,5,10H2
• InChI Key： BVAQGRPUYKZUDD-UHFFFAOYSA-N
• SMILES： N1C(=CN=C2C=CC=CC=12)CN

Computed Properties

• Exact Mass: 159.08000
• Monoisotopic Mass: 159.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Boiling Point: 290.9±25.0℃/760mmHg
• PSA: 51.80000
• LogP: 1.78880

Quinoxalin-2-ylmethanamine Security Information

• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on Quinoxalin-2-ylmethanamine

Quinoxalin-2-ylmethanamine: A Comprehensive Overview

Quinoxalin-2-ylmethanamine, also known by its CAS registry number CAS No. 131052-78-3, is a chemical compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of quinoxaline derivatives, which are well-known for their versatile applications in drug design, catalysis, and electronic materials. The structure of Quinoxalin-2-ylmethanamine consists of a quinoxaline ring system with an amino group attached at the 2-position, making it a valuable precursor for various functionalized molecules.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of Quinoxalin-2-ylmethanamine and its derivatives. Researchers have explored various routes, including microwave-assisted synthesis, to optimize the production process, ensuring high yields and purity. These methods not only enhance the scalability of the synthesis but also pave the way for large-scale applications in industry and academia.

In the realm of pharmacology, Quinoxalin-2-ylmethanamine has shown promising potential as a lead compound for drug development. Studies have demonstrated its ability to modulate key biological targets, such as protein kinases and receptors, which are implicated in various diseases, including cancer and neurodegenerative disorders. For instance, recent research has highlighted its role in inhibiting enzymes associated with tumor growth, suggesting its potential as an anticancer agent.

Beyond pharmacology, Quinoxalin-2-ylmethanamine has found applications in materials science, particularly in the development of advanced materials for electronic devices. Its unique electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). Scientists have reported enhanced charge transport properties in materials synthesized using this compound, which could revolutionize the field of optoelectronics.

The environmental impact of Quinoxalin-2-ylmethanamine has also been a topic of interest among researchers. Studies on its biodegradation and toxicity profiles have provided insights into its safety for industrial use. These findings are crucial for ensuring sustainable practices in chemical manufacturing and minimizing ecological risks.

In conclusion, Quinoxalin-2-ylmethanamine, with its CAS number CAS No. 131052-78-3, stands as a testament to the versatility and potential of quinoxaline derivatives in modern science. Its applications span across multiple disciplines, driven by continuous innovation and research advancements. As scientists delve deeper into its properties and capabilities, this compound is poised to play an increasingly significant role in shaping future technologies and therapeutic interventions.